![molecular formula C17H20O4 B4957177 1-methoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene](/img/structure/B4957177.png)
1-methoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene
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Overview
Description
“1-methoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene” is a chemical compound with the molecular formula C17H20O4 . It has an average mass of 288.338 Da and a monoisotopic mass of 288.136169 Da .
Molecular Structure Analysis
The molecular structure of “1-methoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene” is complex due to the presence of multiple functional groups. The compound contains two methoxy groups and a propoxy group attached to a benzene ring .Scientific Research Applications
Calcium Channel Inhibition
1-methoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene has been studied as an inhibitor of the CRAC (Ca²⁺ release-activated Ca²⁺ channel) channel. The archetypal SOCE (store-operated calcium entry) channel, SKF-96365 (a derivative of this compound), demonstrated inhibition of thapsigargin-induced SOCE in Jurkat cells with an IC₅₀ of 12 μM .
Mechanism of Action
Target of Action
It is known that phenol derivatives, which this compound is a part of, have high potential as building blocks for the synthesis of bioactive natural products .
Mode of Action
It is known that phenol derivatives can undergo various chemical reactions, including selective hydroxylation of benzenes, nucleophilic and electrophilic aromatic substitutions, and metal-catalyzed cross-coupling reactions .
Biochemical Pathways
Phenol derivatives are known to be involved in the synthesis of bioactive natural products and conducting polymers .
Pharmacokinetics
The compound’s predicted boiling point is 3044±220 °C, and its predicted density is 1040±006 g/cm3 . These properties may influence its bioavailability.
Result of Action
M-aryloxy phenols, a group to which this compound belongs, have been found to have potential biological activities, including anti-tumor and anti-inflammatory effects .
Action Environment
It is recommended to keep the compound in a dark place, sealed in dry conditions, at 2-8°c .
properties
IUPAC Name |
1-methoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20O4/c1-18-14-8-10-15(11-9-14)20-12-5-13-21-17-7-4-3-6-16(17)19-2/h3-4,6-11H,5,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLIJUNQBXIJNSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCCCOC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene |
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